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Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135 Get Quote

For Immediate Implementation: This document provides comprehensive safety and logistical

guidance for researchers, scientists, and drug development professionals handling 9-phenyl-

3,6-bis(9-phenyl-9H-carbazol-3-yl)-9H-carbazole (Tris-PCz). Adherence to these protocols is

critical for ensuring personnel safety and maintaining experimental integrity.

Tris-PCz, a carbazole derivative, is a key component in advanced organic light-emitting diode

(OLED) technology. While instrumental in developing next-generation electronics, it is

imperative to handle this compound with appropriate precautions due to its potential health

hazards. This guide will serve as your primary resource for safe operational and disposal

procedures.

Hazard Assessment and Personal Protective
Equipment (PPE)
Tris-PCz is classified as a skin, eye, and respiratory irritant. Due to its fine powder form,

inhalation of airborne particles is a primary exposure risk. The following PPE is mandatory

when handling Tris-PCz in a laboratory setting.

PPE Selection Guide

Safety Operating Guide

Check Availability & Pricing
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Exposure Scenario Eyes Skin Respiratory

Weighing and

Transferring (Open

Bench)

Chemical safety

goggles with side

shields or a face

shield

Nitrile gloves (double-

gloving

recommended), lab

coat

N95 or higher rated

particulate respirator

Solution Preparation

and Handling

Chemical safety

goggles
Nitrile gloves, lab coat

Local exhaust

ventilation (e.g., fume

hood)

Sublimation or High-

Temperature

Operations

Chemical safety

goggles and face

shield

Nitrile gloves, lab

coat, heat-resistant

gloves

Local exhaust

ventilation, consider

supplied-air respirator

for high

concentrations or long

durations

Spill Cleanup

Chemical safety

goggles and face

shield

Nitrile gloves (double),

disposable coveralls

N100 or P100

particulate respirator

Note: The selection of PPE should always be based on a site-specific risk assessment.

Quantitative Safety Data for Representative
Carbazole Compounds
While specific occupational exposure limits (OELs) for Tris-PCz have not been established,

data for the parent compound, carbazole, provides a conservative basis for safe handling.
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Parameter Value Source/Analogue

Occupational Exposure Limit

(OEL) - TWA (8-hour)
0.66 mg/m³ Carbazole (PAC-1)[1]

Short-Term Exposure Limit

(STEL) - 15-minute
7.2 mg/m³ Carbazole (PAC-2)[1]

Immediately Dangerous to Life

or Health (IDLH)
43 mg/m³ Carbazole (PAC-3)[1]

Glove Permeation: Specific breakthrough times for Tris-PCz are not available. For handling

aromatic amines, nitrile gloves are a suitable choice for splash protection. Regular glove

changes are crucial to minimize the risk of permeation. For prolonged or immersive contact,

heavier-duty gloves such as butyl rubber or Viton® should be considered, and their

compatibility should be verified with the specific solvents in use.

Operational and Disposal Plans: Step-by-Step
Guidance
A systematic approach to handling and disposal is essential to mitigate risks.
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Experimental Workflow for Handling Tris-PCz

Preparation & Risk Assessment

Don Appropriate PPE

Weighing, Transfer, and Solution Preparation in Ventilated Enclosure

Perform Experiment

Decontaminate Work Area

Segregate and Label Waste

Dispose of Hazardous Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Logic for Tris-PCz

Task Assessment

Handling Powder? Working with Solution? High Temperature? Spill or Release?

N95 Respirator

Yes

Local Exhaust Ventilation

Yes

Consider Supplied-Air Respirator

Yes

N100/P100 Respirator

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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